Ethyl 4-(2-ethoxybenzamido)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[(2-ethoxybenzoyl)amino]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C22H21N3O5/c1-3-29-18-13-9-8-12-16(18)21(27)23-17-14-19(26)25(15-10-6-5-7-11-15)24-20(17)22(28)30-4-2/h5-14H,3-4H2,1-2H3,(H,23,27)
• InChI Key: SDQQYZFXQIOKGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=O)N(N=C2C(=O)OCC)C3=CC=CC=C3
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

Synthesis Analysis

While there is no direct synthesis process available for this specific compound, it may be synthesized through methods similar to those used for related compounds. For instance, sildenafil analogues, which share some structural similarities, are synthesized through a chlorosulfonation reaction using chlorosulfonic acid and thionyl chloride.

Scientific Research Applications

Synthesis of Functionalized Heterocycles

• Research has demonstrated the use of ethyl ester substrates in synthesizing densely functionalized heterocyclic molecules through various reactions such as Vilsmeier–Haack, Friedel–Crafts, and Michael addition reactions (Devendar et al., 2013).

Antimicrobial and Anticancer Applications

• Ethyl ester derivatives have been utilized in the synthesis of new pyrimidine derivatives with reported antimicrobial properties (Farag et al., 2008).
• Certain derivatives have shown potential in in vitro anticancer activity studies, suggesting their application in developing novel anticancer agents (Abdel-Motaal et al., 2020).

Structural Studies and Synthesis

• The compound has been used in regioselective synthesis studies, aiding in understanding structural assignments of various derivatives (Ashton & Doss, 1993).

Novel Syntheses and Characterization

• It's involved in the synthesis and characterization of Schiff and Mannich bases of certain derivatives, expanding the understanding of chemical structures and reactions (Bekircan & Bektaş, 2008).

Applications in Bioorganic and Medicinal Chemistry

• Ethyl ester compounds have been synthesized for screening in vitro for antimicrobial and antioxidant activities, showing significant potential in medicinal chemistry (Raghavendra et al., 2016).